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Compound of Interest

Compound Name: 5-Chloro-4-methyl-2-nitroaniline

Cat. No.: B1347341

A Comprehensive Technical Guide to 5-Chloro-4-
methyl-2-nitroaniline

This technical guide provides an in-depth overview of the physical and chemical properties of
5-Chloro-4-methyl-2-nitroaniline, tailored for researchers, scientists, and professionals in the
field of drug development. This document collates critical data, experimental methodologies,
and safety information to serve as a comprehensive resource.

Chemical Identity and Properties

5-Chloro-4-methyl-2-nitroaniline is an aromatic amine with the chemical formula
C7H7CIN20:. It is a valuable intermediate in organic synthesis, particularly in the production of

dyes, pigments, and potentially in the development of pharmaceutical and agrochemical
compounds.[1]

Physical Properties

The key physical properties of 5-Chloro-4-methyl-2-nitroaniline are summarized in the table
below, providing a quick reference for laboratory and research applications.
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Property Value Source

Yellow to orange crystalline

Appearance sowder [1]
Melting Point 164-168 °C [1112][3][4]
Boiling Point 375.2 £ 37.0 °C (Predicted) [2][4]
Density 1.4 - 1.415 g/cm?3 (Predicted) [2][4]

Sparingly soluble in water;

B Soluble in organic solvents
Solubility [1]
such as ethanol, acetone, and

chloroform.
Flash Point 162.2 °C [4]
Vapor Pressure 6.52E-05 mmHg at 25°C [4]
Refractive Index 1.627 [4]

Chemical and Spectroscopic Properties

The chemical and spectroscopic characteristics of 5-Chloro-4-methyl-2-nitroaniline are
essential for its identification and use in synthetic chemistry.
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Property Value Source

Molecular Formula C7H7CIN20:2 [2][5]

Molecular Weight 186.596 g/mol [2][5]

CAS Number 13852-51-2 [1][3][5]
Information not available in

InChl Key
search results
Cclcc(c(ClccIN)--INVALID-

SMILES [5]
LINK--=0

Mass Spectrometry (m/z) 187.0 (M+1) [6]

1H NMR Available [71[8]

13C NMR Available [8]

IR Spectra Available [8]

Experimental Protocols
Synthesis of 5-Chloro-4-methyl-2-nitroaniline

A documented method for the synthesis of 5-chloro-4-methyl-2-nitroaniline involves the

hydrolysis of an N-acetylated precursor.[6]

Materials:

e N-(5-chloro-4-methyl-2-nitrophenyl)acetamide

e Sodium ethoxide

e Ethanol

e Water

* |sopropanol

e n-Hexane
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Procedure:

A solution of sodium ethoxide (8.27 g, 45.9 mmol) is prepared in ethanol (10 mL).[6]

e This solution is slowly added to a stirred solution of N-(5-chloro-4-methyl-2-
nitrophenyl)acetamide (7.0 g, 30.6 mmol) in ethanol (10 mL) at room temperature.[6]

e The reaction mixture is stirred for 1 hour.[6]

 After the reaction is complete, the mixture is poured into water (100 mL), leading to the
precipitation of the product.[6]

e The precipitate is collected by filtration.[6]

e The collected solid is washed with a 1:3 mixture of isopropanol and n-hexane (10 mL),
followed by a wash with n-hexane (10 mL).[6]

This process yields 5.71 g (85% yield) of 5-chloro-4-methyl-2-nitroaniline.[6]

The following diagram illustrates the workflow for the synthesis of 5-Chloro-4-methyl-2-
nitroaniline.

Synthesis Workflow of 5-Chloro-4-methyl-2-nitroaniline
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Caption: Synthesis workflow for 5-Chloro-4-methyl-2-nitroaniline.

Applications in Research and Development

5-Chloro-4-methyl-2-nitroaniline serves as a key building block in various synthetic
applications due to its reactive functional groups.

e Dye and Pigment Synthesis: The amino group can be diazotized and coupled to form azo
dyes, which are used in textiles and printing inks.[1]

o Pharmaceutical Intermediates: The compound's structure is a precursor for the synthesis of
more complex molecules with potential biological activity, such as antimicrobial or
antiparasitic agents.[1]

o Agrochemicals: It is utilized in the production of herbicides and insecticides, where the nitro
group can contribute to their biological activity.[1]

¢ Organic Synthesis Research: Its multiple reactive sites make it a useful model compound for
studying the chemistry of aromatic amines and developing new synthetic methodologies.[1]

The logical relationship of its applications is depicted in the following diagram.

Applications of 5-Chloro-4-methyl-2-nitroaniline
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Caption: Key application areas of 5-Chloro-4-methyl-2-nitroaniline.

Safety and Handling

5-Chloro-4-methyl-2-nitroaniline is classified as a hazardous substance and requires careful
handling in a laboratory setting.

Hazard Classifications:

o Acute Toxicity (Oral, Dermal, Inhalation)[9]

e May cause damage to organs through prolonged or repeated exposure.[9][10]
« Toxic to aquatic life with long-lasting effects.[9][10]

Precautionary Statements:

Wear protective gloves, clothing, eye, and face protection.[9][10]

Use only in a well-ventilated area or outdoors.[9][10]

Avoid breathing dust.[10]

Do not get in eyes, on skin, or on clothing.[9][10]

Store in a locked up, well-ventilated place.[9][10]

For detailed safety information, always refer to the material safety data sheet (MSDS) provided
by the supplier.

Conclusion

5-Chloro-4-methyl-2-nitroaniline is a chemical compound with well-defined physical and
chemical properties that make it a versatile intermediate in several industrial and research
applications. A thorough understanding of its characteristics, synthesis, and safe handling
procedures is crucial for its effective and responsible use. This guide provides a foundational
repository of such information to aid researchers and developers in their work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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